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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)aniline

Cat. No.: B15231002

Technical Support Center: 3-(3-Nitrophenoxy)aniline
Waste Management

This guide provides best practices for the safe handling and disposal of 3-(3-
Nitrophenoxy)aniline waste, tailored for researchers, scientists, and drug development
professionals.

Disclaimer: The following guidance is based on the properties of the closely related compound
3-Nitroaniline and general principles for aromatic nitro compounds, as specific safety data for 3-
(3-Nitrophenoxy)aniline is not readily available. Users should always consult their institution's
specific safety protocols and the supplier's Safety Data Sheet (SDS) if available.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 3-(3-Nitrophenoxy)aniline?

Al: Based on its structural similarity to 3-Nitroaniline, 3-(3-Nitrophenoxy)aniline is expected to
be highly toxic if swallowed, in contact with skin, or if inhaled.[1][2][3] It may cause damage to
organs through prolonged or repeated exposure and is likely harmful to aquatic life with long-
lasting effects.[1][3] Aromatic nitro compounds are known for their toxicity.[4]

Q2: What Personal Protective Equipment (PPE) is required when handling this compound?
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A2: A comprehensive PPE program is essential.[5][6] When handling 3-(3-
Nitrophenoxy)aniline, the following PPE is mandatory:

Respiratory Protection: A NIOSH-approved respirator is necessary, especially when dust
formation is possible. For higher concentrations, a self-contained breathing apparatus
(SCBA) may be required.[1][5][6]

o Eye and Face Protection: Safety goggles with side shields or a face shield should be worn to
protect against splashes and dust.[1][7][8]

o Skin Protection: Chemical-resistant gloves (e.g., Butyl/viton or nitrile) and a lab coat or
chemical-resistant overalls are required.[1][6][7] Ensure gloves are inspected before use and
changed regularly.[6]

o Footwear: Closed-toe, chemical-resistant safety footwear is mandatory in areas where this
chemical is handled or stored.[6]

Q3: How should | properly store 3-(3-Nitrophenoxy)aniline and its waste?

A3: Store the compound and its waste in a cool, dry, and well-ventilated area, away from
incompatible materials such as acids and strong oxidizing agents.[9] Containers should be
tightly closed and clearly labeled as "Hazardous Waste" with the full chemical name.[10] The
storage area should be locked or otherwise secured to restrict access to authorized personnel
only.

Q4: What is the correct procedure for disposing of 3-(3-Nitrophenoxy)aniline waste?

A4: This material and its container must be disposed of as hazardous waste.[1] Do not empty
into drains or release into the environment.[1][9] All waste, including contaminated disposables
like gloves and weighing paper, must be collected in a designated, properly labeled hazardous
waste container.[10][11] Follow all local, regional, and national regulations for hazardous waste
disposal, which typically involves collection by a certified hazardous waste management
company.[10]

Q5: What should | do in case of accidental exposure?

A5: Immediate action is critical:
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 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[1][12]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1][3][9]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present. Seek immediate medical attention.[9][13]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][9]

Troubleshooting Guides

Problem: I've spilled a small amount of solid 3-(3-Nitrophenoxy)aniline on the lab bench.
Solution:

» Evacuate and Secure: Alert others in the area and restrict access.

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is inside one.[1]

o Wear Proper PPE: Don all required PPE, including respiratory protection, before cleaning the
spill.

e Contain and Clean: Gently sweep or scoop the solid material into a designated hazardous
waste container. Avoid creating dust.[1] Use absorbent pads for any remaining residue.

o Decontaminate: Wipe the spill area with a suitable solvent (consult your institution's safety
officer) and then with soap and water. Collect all cleaning materials as hazardous waste.[13]

o Dispose: Seal and label the waste container and arrange for pickup by your institution's
hazardous waste management service.

Problem: How do | decontaminate non-disposable glassware?

Solution: Since this compound is considered acutely toxic, it falls under stringent disposal
requirements similar to "P-listed" wastes.[11]
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e Initial Rinse: Rinse the glassware three times with a suitable solvent (e.g., ethanol or
acetone) that dissolves the compound.

» Collect Rinsate: This "triple-rinsate” must be collected as hazardous waste.[11] Do not pour it
down the drain.

» Washing: After the triple rinse, the glassware can be washed normally with soap and water.
o Documentation: Keep records of the decontamination process as required by your institution.

Quantitative Data Summary

The following table summarizes key data for 3-Nitroaniline, which should be used as a
conservative proxy for 3-(3-Nitrophenoxy)aniline.

Property Value Source
Chemical Formula C6H6N202 [2]
Molecular Weight 138.12 g/mol [14]
Appearance Yellow, needle-like solid [2][14]
Melting Point 111-114 °C 9]
Boiling Point 306 °C [2][9]
Water Solubility 1.25 g/L at 20 °C [1]
OSHA PEL (Aniline) 5 ppm (8-hour TWA) [15][16]
ACGIH TLV (Aniline) 2 ppm (8-hour TWA) [16][17]

H301, H311, H331 (Toxic if
swallowed, in contact with skin,
or if inhaled), H373 (May
cause damage to organs
GHS Hazard Statements [11[2][3]
through prolonged or repeated
exposure), H412 (Harmful to
aquatic life with long lasting

effects)
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Detailed Experimental Protocol: Spili
Decontamination

This protocol details the steps for cleaning a small spill of solid 3-(3-Nitrophenoxy)aniline.
Materials:

e Full PPE (as described in the FAQ)

« Spill containment kit (absorbent pads, inert absorbent material like vermiculite)[17]

o Two plastic bags for hazardous waste collection[11]

e Scoop and brush (non-sparking)

o Designated hazardous waste container

e Decontamination solution (e.g., soap and water)

o Paper towels

Procedure:

» Preparation: Don all required PPE. Place a hazardous waste label on the collection bags.

o Containment: If the spill is spreading, create a border around it with an inert absorbent
material.

o Collection of Gross Contamination: Carefully scoop the bulk of the spilled solid into the first
hazardous waste bag. Use a brush to gently transfer the material, minimizing dust
generation.[1]

» Collection of Fine Residue: Place absorbent pads wetted with water over the remaining
residue to prevent it from becoming airborne. Carefully wipe the area and place the used
pads into the first waste bag.

» Decontamination: Liberally apply a soap and water solution to the spill area. Wipe the area
with paper towels, working from the outside in. Place all used paper towels into the second
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hazardous waste bag.

o Final Disposal: Seal both waste bags. Place the sealed bags into a larger, rigid hazardous
waste container.[1]

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of any

single-use PPE as hazardous waste.

o Hygiene: Wash hands and any exposed skin thoroughly with soap and water after the
cleanup is complete.[1]

Visual Workflow and Logic Diagrams
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Handling & Use
Start: Experiment with
3-(3-Nitrophenoxy)aniline

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Use in a Ventilated Area
Mme Hood) % ”””””””””””””

Emergency Procedures Waste Generation

Solid Waste
(e.g., excess reagent, contaminated items)

Decontamination Waste
(e.g., triple-rinsate, cleaning materials)

Liquid Waste
(e.g., reaction mixtures)

Exposure Occurs

ollow Spill ollow First Aid
Protocol Procedures

Segregation & Collection

H Waste I

Container
1

Final Disposal

Label Container:
‘Hazardous Waste'
+ Chemical Name

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Certified Waste Management

Final Disposal at
Approved Facility

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 3-(3-Nitrophenoxy)aniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. carlroth.com:443 [carlroth.com:443]

. 3-Nitroaniline - Wikipedia [en.wikipedia.org]

. lobachemie.com [lobachemie.com]

. Govinfo [govinfo.gov]

. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
. hsa.ie [hsa.ie]

. osha.gov [osha.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]
¢ 10. engineering.purdue.edu [engineering.purdue.edu]

e 11. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research
[bu.edu]

e 12. chemicalbook.com [chemicalbook.com]

e 13. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

e 14. 3-Nitroaniline | C6H6N202 | CID 7423 - PubChem [pubchem.ncbi.nim.nih.gov]
e 15. osha.gov [osha.gov]

e 16. 1988 OSHA PEL Project - Aniline | NIOSH | CDC [cdc.gov]

e 17. nj.gov [nj.gov]

» To cite this document: BenchChem. [Best practices for handling and disposal of 3-(3-
Nitrophenoxy)aniline waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15231002#best-practices-for-handling-and-disposal-
of-3-3-nitrophenoxy-aniline-waste]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15231002?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-9867-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM5OTZ8YXBwbGljYXRpb24vcGRmfGFHRTNMMmcxWmk4NU1UYzNOREkzTlRReU1EUTJMMU5FUWw4NU9EWTNYMGRDWDBWT0xuQmtaZ3wyNTI0M2I3YmUyMGMyMzI0MmE1NmZmZjU1MWFhMjJmNTFmYjMzODU2NTY2NjUwNjdkOGIwZDJmM2QwNDBkNGYw
https://en.wikipedia.org/wiki/3-Nitroaniline
https://www.lobachemie.com/lab-chemical-msds/MSDS-3NITROANILINE-CASNO-99-09-04926-EN.aspx
https://www.govinfo.gov/app/details/CFR-2013-title40-vol32/CFR-2013-title40-vol32-sec721-875
https://chemm.hhs.gov/ppe.htm
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.fishersci.com/store/msds?partNumber=AC128365000&countryCode=US&language=en
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.bu.edu/research/forms-policies/acutely-toxic-p-listed-hazardous-chemical-waste-guidance/
https://www.bu.edu/research/forms-policies/acutely-toxic-p-listed-hazardous-chemical-waste-guidance/
https://www.chemicalbook.com/msds/4-3-methylphenoxy-aniline.pdf
https://assets.publishing.service.gov.uk/media/62f39fd1e90e07797a33857c/aniline-information-management.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitroaniline
https://www.osha.gov/chemicaldata/452
https://www.cdc.gov/niosh/pel88/62-53.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.benchchem.com/product/b15231002#best-practices-for-handling-and-disposal-of-3-3-nitrophenoxy-aniline-waste
https://www.benchchem.com/product/b15231002#best-practices-for-handling-and-disposal-of-3-3-nitrophenoxy-aniline-waste
https://www.benchchem.com/product/b15231002#best-practices-for-handling-and-disposal-of-3-3-nitrophenoxy-aniline-waste
https://www.benchchem.com/product/b15231002#best-practices-for-handling-and-disposal-of-3-3-nitrophenoxy-aniline-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15231002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

